N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide

• IUPAC Name: N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide
• InChI: InChI=1S/C20H15FN2O2/c1-2-3-4-20(24)23-18-9-10-19(16-11-12-22-13-17(16)18)25-15-7-5-14(21)6-8-15/h1,5-13H,3-4H2,(H,23,24)
• InChI Key: RHSURASXPDXMJW-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC(=O)NC1=C2C=NC=CC2=C(C=C1)OC3=CC=C(C=C3)F
• Molecular Formula: C20H15FN2O2
• Molecular Weight: 334.3 g/mol

Description

N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide is a synthetic organic compound that belongs to the class of isoquinolines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of 5-(4-fluorophenoxy)isoquinolin-8-amine: This intermediate can be synthesized by reacting 4-fluorophenol with isoquinoline-8-amine under specific conditions.

Coupling Reaction: The intermediate 5-(4-fluorophenoxy)isoquinolin-8-amine is then coupled with a pent-4-ynoic acid derivative to form the final product, this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the fluorophenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted isoquinoline derivatives.

Scientific Research Applications

N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-(4-fluorophenoxy)isoquinolin-8-amine: A precursor in the synthesis of N-[5-(4-fluorophenoxy)isoquinolin-8-yl]pent-4-ynamide.

4-fluorophenoxyisoquinoline derivatives: Compounds with similar structural features and potential biological activities.

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a fluorophenoxy group and an isoquinoline core makes it a valuable compound for various research and industrial applications.